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For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Diethylamino)ethanol, commonly abbreviated as DEAE, is a versatile organic compound

with the CAS number 100-37-8.[1] It is classified as an amino alcohol, integrating the chemical

characteristics of both a tertiary amine and a primary alcohol.[1][2] This dual functionality

makes it a crucial intermediate and building block in a wide array of applications, from industrial

processes like corrosion inhibition and pH stabilization to the synthesis of fine chemicals and

pharmaceuticals.[3][4] In the realm of drug development and biotechnology, DEAE is

particularly significant as a precursor for the synthesis of the local anesthetic procaine and for

the preparation of DEAE-cellulose resin, a staple in ion-exchange chromatography for purifying

proteins and nucleic acids.[3][5][6] This guide provides a comprehensive technical overview of

its properties, synthesis, applications, and associated experimental protocols.

Physicochemical and General Properties
DEAE is a colorless, hygroscopic, and flammable liquid characterized by a nauseating,

ammonia-like odor.[1][2][7] It is miscible with water and soluble in various organic solvents, a

property attributed to its polar hydroxyl group and non-polar diethyl groups.[8]

Table 1: Physicochemical Properties of 2-(Diethylamino)ethanol
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Property Value Source(s)

CAS Number 100-37-8 [1]

EC Number 202-845-2 [1]

Molecular Formula C₆H₁₅NO [1][2]

Molecular Weight 117.19 g/mol [2][9]

Appearance Colorless, hygroscopic liquid [1][2]

Odor Nauseating, ammonia-like [1][7]

Boiling Point 161-163 °C at 760 mmHg [2][4][10]

Melting/Freezing Point -70 °C (-94 °F) [2][4][7]

Density 0.885 g/cm³ (0.8921 at 25 °C) [2][11]

Vapor Pressure 1.4 - 21 mmHg at 25 °C [2][10]

Flash Point 60 °C (140 °F) [Open Cup] [2][7]

Autoignition Temperature 320 °C (608 °F) [4][7]

Solubility Miscible with water [1][8]

log Kow (Octanol-Water

Partition Coefficient)
0.21 [11]

pKa 9.87 [11]

| Refractive Index | 1.4389 - 1.4410 at 20 °C |[4][10] |

Synthesis and Manufacturing
Commercially, 2-(Diethylamino)ethanol is primarily synthesized via the reaction of

diethylamine with ethylene oxide.[1][12] An alternative method involves the reaction of

diethylamine with ethylene chlorohydrin.[1][12][13]
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Figure 1: Commercial Synthesis of 2-(Diethylamino)ethanol.

Key Applications in Research and Development
DEAE's unique structure makes it a valuable compound in several high-tech applications.

Pharmaceutical Synthesis: Procaine
DEAE is a key precursor in the synthesis of the local anesthetic procaine (Novocain).[5][14]

The synthesis involves the esterification of 4-aminobenzoic acid with 2-(diethylamino)ethanol.
[5][15] This reaction is a cornerstone in the production of this widely used pharmaceutical

agent.[5]

Biotechnology: Ion-Exchange Chromatography
DEAE is the precursor for producing DEAE-cellulose resin, a weak anion exchanger

extensively used in ion-exchange chromatography.[3][6] The positively charged

diethylaminoethyl groups on the cellulose matrix bind to negatively charged biomolecules like

proteins and nucleic acids, allowing for their separation and purification.[6][16][17]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b1670525?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670525?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/the-role-of-deae-in-modern-pharmaceutical-synthesis-eq
https://www.scribd.com/document/487871696/Synthesis-of-Procaine-pdf
https://www.benchchem.com/product/b1670525?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/the-role-of-deae-in-modern-pharmaceutical-synthesis-eq
https://www.scribd.com/doc/178929095/20127916250729-ppt
https://www.nbinno.com/article/pharmaceutical-intermediates/the-role-of-deae-in-modern-pharmaceutical-synthesis-eq
https://www.atamanchemicals.com/2--diethylamino-ethanol_u35152/
https://en.wikipedia.org/wiki/Diethylaminoethyl_cellulose
https://en.wikipedia.org/wiki/Diethylaminoethyl_cellulose
https://biophoretics.com/cm-deae-ion-exchange-media-/542-ionsep-deae-52cellulose-de52.html
https://www.chemeurope.com/en/encyclopedia/DEAE.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-(Diethylamino)ethanol

Derivatization Process

Cellulose Matrix

DEAE-Cellulose Resin
(Weak Anion Exchanger)

Ion-Exchange Chromatography

Separation of negatively
charged proteins/nucleic acids

Click to download full resolution via product page

Figure 2: Role of DEAE in Ion-Exchange Chromatography.

Industrial Applications
Beyond the laboratory, DEAE serves multiple industrial purposes:

Corrosion Inhibitor: It is widely used in boiler water and steam condensate lines to prevent

corrosion by neutralizing carbonic acid and scavenging oxygen.[3][4][12]

Curing Agent: It acts as a curing agent for resins.[3][4]

Chemical Intermediate: It is used to produce emulsifiers, detergents, cosmetics, textile

finishing agents, and pesticides.[1][3][4]

pH Stabilizer: Its alkaline nature makes it an effective pH stabilizer in various formulations.[3]

Experimental Protocols
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Synthesis of Procaine
This protocol describes the synthesis of procaine via the transesterification of ethyl 4-

aminobenzoate (benzocaine) with 2-(diethylamino)ethanol, a method adapted from literature

procedures.[18][19]

Materials:

Ethyl 4-aminobenzoate (Benzocaine)

2-(Diethylamino)ethanol (DEAE)

Sodium ethoxide (EtONa)

Distilled water

Active charcoal

Procedure:

A suspension of ethyl 4-aminobenzoate (0.01 mol), 2-(diethylamino)ethanol (0.01 mol), and

sodium ethoxide (0.01 mol) is prepared in a suitable reaction vessel.[18]

The mixture is homogenized and heated. Microwave irradiation (e.g., 700W) can be used to

accelerate the reaction, with progress monitored by thin-layer chromatography (TLC).[18]

Upon reaction completion, the crude product (a viscous liquid that solidifies at room

temperature) is obtained.[18]

For purification, the solid is suspended in distilled water and heated to 80°C.[18]

Active charcoal is added for decolorization, and the mixture is filtered while hot under

reduced pressure.[18]

The filtrate is cooled to room temperature, allowing pure procaine to precipitate as white

crystals.[18]

The crystals are collected by filtration under reduced pressure and dried.[18]
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Figure 3: Experimental Workflow for Procaine Synthesis.
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Synthesis of 2-(Diethylamino)ethyl Chloride
Hydrochloride
This protocol outlines the chlorination of 2-(diethylamino)ethanol using thionyl chloride to

produce its more stable hydrochloride salt, a versatile chemical intermediate.[20]

Materials:

2-(Diethylamino)ethanol

Thionyl chloride (SOCl₂)

Anhydrous dichloromethane

Absolute ethanol (for recrystallization)

Ice bath and standard glassware (round-bottom flask, dropping funnel, condenser)

Procedure:

Dissolve 2-(diethylamino)ethanol in anhydrous dichloromethane in a round-bottom flask

equipped with a magnetic stirrer and dropping funnel.[20]

Cool the flask in an ice bath to 0-5 °C.[20]

Slowly add a solution of thionyl chloride in dichloromethane dropwise, maintaining the

reaction temperature below 10 °C.[20]

After addition is complete, allow the mixture to warm to room temperature.

Heat the mixture to reflux for 1-2 hours to ensure the reaction proceeds to completion.[20]

Cool the mixture and concentrate it under reduced pressure to remove the solvent and

excess thionyl chloride.[20]

Purify the resulting crude product by recrystallization from absolute ethanol.[20]
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Collect the crystalline product by suction filtration, wash with a small amount of cold absolute

ethanol, and dry under vacuum.[20]

Biological Activity and Toxicology
Metabolism and Biological Effects
Metabolites of 2-(diethylamino)ethanol in the body include 2-(diethylamino)ethanol N-oxide

and diethylaminoacetic acid.[9][11] After administration, DEAE is widely distributed throughout

the body, with initial concentration in the liver.[11] Some research suggests it may have

analgesic properties and offer protection against oxidative stress.[8]

Toxicological Profile
DEAE is toxic and corrosive.[11][21] Acute exposure can cause severe irritation to the skin,

eyes, and respiratory tract.[9][11] Inhalation of vapors may lead to symptoms such as nausea,

vomiting, dizziness, and respiratory irritation.[11][22]

Table 2: Acute Toxicity Data for 2-(Diethylamino)ethanol

Route Species Value Source(s)

Oral LD50 Rat 1300 mg/kg [23]

Inhalation LC50 Rat
~4600 mg/m³ / 4

hours
[11]

Dermal LD50 Guinea Pig ~885 mg/kg [11]

| Dermal LD50 | Rabbit | 1260 mg/kg |[23] |

Safety and Handling
Proper handling of DEAE is critical due to its hazardous nature. It is classified as a flammable

liquid and is toxic if inhaled or in contact with skin, harmful if swallowed, and causes severe

skin burns and eye damage.[21][23][24]

Table 3: GHS Hazard Classification for 2-(Diethylamino)ethanol
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Hazard Class Category Hazard Statement Source(s)

Flammable Liquids 3
H226: Flammable
liquid and vapour

[21][23]

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
[21][23]

Acute Toxicity,

Inhalation
3 H331: Toxic if inhaled [21][23]

Acute Toxicity, Dermal 3
H311: Toxic in contact

with skin
[21][24]

Skin

Corrosion/Irritation
1B

H314: Causes severe

skin burns and eye

damage

[21][23]

Serious Eye Damage 1

H314: Causes severe

skin burns and eye

damage

[25]

| Aquatic Hazard (Acute) | 3 | H402: Harmful to aquatic life |[23] |

Handling Recommendations:

Engineering Controls: Use only outdoors or in a well-ventilated area. Use explosion-proof

electrical equipment.[21][23]

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection (goggles), and face protection (faceshield).[21][24] If ventilation is inadequate,

wear suitable respiratory protection.[11]

Handling Precautions: Avoid contact with skin, eyes, and clothing.[21] Keep away from heat,

sparks, open flames, and other ignition sources.[23] Take measures to prevent the buildup of

electrostatic charge.[21]

First Aid:
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Skin Contact: Immediately remove all contaminated clothing. Rinse skin with

water/shower.[24]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[24]

Inhalation: Remove person to fresh air and keep comfortable for breathing. Immediately

call a poison center or doctor.[24]

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[25]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[25] Store

locked up.[25] It is hygroscopic and should be protected from moisture.[7]

Conclusion
2-(Diethylamino)ethanol (CAS 100-37-8) is a chemical of significant utility and versatility. For

professionals in drug development and scientific research, a thorough understanding of its

properties is essential for its effective and safe application. Its role as a precursor to the

anesthetic procaine and in the preparation of DEAE-cellulose for chromatography underscores

its importance in the pharmaceutical and biotechnological landscape. Concurrently, its

hazardous nature necessitates strict adherence to safety protocols during handling and storage

to mitigate risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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